Cas no 1805312-68-8 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805312-68-8
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4812153
• Update Time: 2025-05-20

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)5-2-4(3-11)7(20-10(14,15)16)6(17-5)8(12)13/h2,8H,3H2,1H3
• InChI Key： UABMMXOVLVEWIX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)N=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805312-68-8): A Comprehensive Overview

Methyl 4-(chloromethyl)-2-()-3-()pyridine-6-carboxylate, identified by its CAS number 1805312-68-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate is characterized by the presence of multiple functional groups, including a group, a group, and a group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The structural features of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate make it an attractive candidate for further exploration in drug discovery and development. Specifically, the combination of electron-withdrawing and electron-donating groups in its structure can influence its interactions with biological targets, thereby modulating its pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of pharmaceutical research. The presence of both and groups in Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate suggests that it may serve as a versatile building block for designing potent kinase inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and increase oral bioavailability. The incorporation of fluorine atoms into pyridine derivatives has been shown to significantly improve their pharmacological properties. For instance, fluorinated pyridines have been used in the development of antiviral drugs, anticancer agents, and anti-inflammatory medications. The compound under discussion, with its dual fluorination at the 2-position and trifluoromethoxy substitution at the 3-position, aligns well with this trend and may offer similar advantages.

The synthetic pathways for Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate involve multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a pyridine core followed by functionalization at specific positions using appropriate reagents. The introduction of the group often involves halogenation reactions or metal-catalyzed cross-coupling reactions, while the addition of the group can be achieved through nucleophilic substitution or metal-mediated coupling reactions.

In addition to its potential as a kinase inhibitor intermediate, Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate may also find applications in other therapeutic areas. For example, its structural motif could be modified to develop compounds with antimicrobial or anti-inflammatory properties. The versatility of this compound lies in its ability to serve as a scaffold for further derivatization, allowing chemists to tailor its biological activity to specific needs.

The use of computational methods and high-throughput screening techniques has further accelerated the discovery process for novel drug candidates. By leveraging these technologies, researchers can rapidly evaluate the potential biological activity of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate and identify promising derivatives for further investigation. These approaches have been instrumental in identifying new therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805312-68-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing kinase inhibitors and other biologically active molecules. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.